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Compound of Interest

Compound Name: Bromazolam-d5

cat. No.: B10829101

An In-depth Technical Guide to the Safety of Bromazolam-d5
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and technical data
for Bromazolam-d5. The information is compiled from safety data sheets and technical product
information to ensure researchers can handle this compound safely and effectively in a
laboratory setting. Bromazolam-d5 is an isotopically labeled analog of Bromazolam, primarily
used as an internal standard for the quantification of Bromazolam in various matrices using gas
chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS).[1][2][3] As a
deuterated compound, its chemical and biological properties are nearly identical to the parent
compound, making it an ideal internal standard for isotope dilution mass spectrometry.[4]

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Bromazolam-d5 are essential for its
proper handling and use in experimental settings.
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Property Value Citations

8-bromo-1-methyl-6-phenyl-d5-
Formal Name 4H-[1][2][5]triazolo[4,3-a][2] [1112]

[5]benzodiazepine

Molecular Formula C17HsDsBrNa [1][2]

Formula Weight 358.2 g/mol (or 358.3 g/mol ) [1112][3]

) >98% (Bromazolam); =299%
Purity [1][3]
deuterated forms (di-ds)

Appearance Crystalline solid [3]

UV/Vis. Amax 225 nm [11[3]

DMF: 30 mg/mL; DMSO: 20

N mg/mL; Ethanol: 10 mg/mL;
Solubility . N [1]

DMF:PBS (pH 7.2) (1:1): 0.5

mg/mL

CC1=NN=C(N1C2=CC=C(Br)
SMILES C=C23)CN=C3C4=C([2H])C([2  [1][2]
H])=C([2H])C([2H])=C4[2H]

KCEIOBKDDQAYCM-
InChl Key [1][2]
VIQYUKPQSA-N

Hazard Identification and Classification

Bromazolam-d5, particularly when supplied in a methanol solution, presents several significant
hazards that require strict adherence to safety protocols.[5] The classification below is based
on the Globally Harmonized System (GHS) for a solution in methanol.[5]
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Hazard Class Category Hazard Statement GHS Pictogram
H225: Highly
Flammable Liquids 2 flammable liquid and GHSO02 (Flame)
vapor
o H301: Toxic if GHSO06 (Skull and
Acute Toxicity (Oral) 3
swallowed crossbones)
Acute Toxicity 3 H311: Toxic in contact GHSO06 (Skull and
(Dermal) with skin crossbones)
Acute Toxicity o GHSO06 (Skull
) 3 H331: Toxic if inhaled
(Inhalation) andcrossbones)
- H370: Causes
Specific Target Organ
o ) damage to the central  GHSO08 (Health
Toxicity (Single 1

Exposure)

nervous system and

visual organs

hazard)

NFPA and HMIS Ratings (for solution in Methanol):[5]

¢ NFPA: Health = 2, Fire = 3, Reactivity =0

o HMIS: Health = *2, Fire = 3, Reactivity = 0

Toxicological Information

The toxicological profile is largely determined by the methanol solvent.[5] The parent

compound, Bromazolam, is a benzodiazepine, a class of central nervous system depressants.

[6] Occupational exposure to small amounts of potent pharmacologically active materials may

cause physiological effects.[7]
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Effect

Observation Citations

Primary Irritant Effect

Skin: No irritant effect. Eye: No 5]
irritating effect.

Sensitization

No sensitizing effects known. [5]

Carcinogenicity (IARC)

None of the ingredients is
listed.

[5]

Additional Information

The product is classified as
toxic based on internal 5]

calculation methods for

preparations.

Experimental Protocols and Workflows
General Protocol for Quantification of Bromazolam
using Bromazolam-d5 as an Internal Standard by LC-MS

Bromazolam-d5 is intended for use as an internal standard for the precise quantification of

Bromazolam.[3][4] The following protocol is a generalized workflow for this application.

Methodology:

o Standard Curve Preparation: Prepare a series of calibration standards by spiking a blank

matrix (e.g., plasma, urine) with known concentrations of unlabeled Bromazolam.

 Internal Standard Spiking: Add a fixed, known concentration of Bromazolam-d5 to all

calibration standards, quality control samples, and unknown samples. The accuracy of the

sample weight in the vial is typically between 5% over and 2% under the amount shown; for

higher precision, the deuterated standard should be quantitated against a more precisely

weighed unlabeled standard.[3]

o Sample Preparation (Protein Precipitation): For biological samples, perform a protein

precipitation by adding a solvent like acetonitrile. Vortex the mixture and then centrifuge to

pellet the precipitated proteins.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://cdn.caymanchem.com/cdn/msds/38455m.pdf
https://cdn.caymanchem.com/cdn/msds/38455m.pdf
https://cdn.caymanchem.com/cdn/msds/38455m.pdf
https://cdn.caymanchem.com/cdn/msds/38455m.pdf
https://www.benchchem.com/product/b10829101?utm_src=pdf-body
https://www.benchchem.com/product/b10829101?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/36918.pdf
https://www.benchchem.com/jp/product/b10829101
https://www.benchchem.com/product/b10829101?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/36918.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Extraction and Concentration: Transfer the supernatant to a new tube and evaporate to
dryness under a stream of nitrogen. Reconstitute the residue in a suitable mobile phase for
injection.

o LC-MS Analysis: Inject the reconstituted sample into an LC-MS system. The
chromatographic method should be optimized to separate Bromazolam from other matrix
components. The mass spectrometer is operated in a mode (e.g., Multiple Reaction
Monitoring, MRM) to detect specific mass transitions for both Bromazolam and the
Bromazolam-d5 internal standard.

o Data Analysis: Construct the calibration curve by plotting the peak area ratio (Bromazolam /
Bromazolam-d5) against the concentration of the calibration standards. Determine the
concentration of Bromazolam in the unknown samples by interpolating their peak area ratios
from the standard curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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